Cas no 1806861-76-6 (4-(Difluoromethyl)-6-hydroxy-3-methyl-2-(trifluoromethyl)pyridine)

• Product Name: 4-(Difluoromethyl)-6-hydroxy-3-methyl-2-(trifluoromethyl)pyridine
• CAS No: 1806861-76-6
• MF: C₈H₆F₅NO
• MW: 227.131359577179
• CID: 4805161
• Update Time: 2025-07-02

4-(Difluoromethyl)-6-hydroxy-3-methyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-hydroxy-3-methyl-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5NO/c1-3-4(7(9)10)2-5(15)14-6(3)8(11,12)13/h2,7H,1H3,(H,14,15)
• InChI Key： LWFHLEWPKCNWAI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C(C(F)F)=CC(N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1

Additional information on 4-(Difluoromethyl)-6-hydroxy-3-methyl-2-(trifluoromethyl)pyridine

Comprehensive Overview of 4-(Difluoromethyl)-6-hydroxy-3-methyl-2-(trifluoromethyl)pyridine (CAS No. 1806861-76-6)

4-(Difluoromethyl)-6-hydroxy-3-methyl-2-(trifluoromethyl)pyridine (CAS No. 1806861-76-6) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound's molecular framework, featuring difluoromethyl and trifluoromethyl groups, enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

The growing interest in fluorinated compounds like 4-(Difluoromethyl)-6-hydroxy-3-methyl-2-(trifluoromethyl)pyridine stems from their ability to improve metabolic stability and membrane permeability. This aligns with current trends in medicinal chemistry, where fluorine incorporation is a key strategy for optimizing drug candidates. Searches for terms such as "fluorinated pyridine uses" and "CAS 1806861-76-6 applications" have surged, reflecting the compound's relevance in cutting-edge research. Its hydroxy and methyl substituents further contribute to its versatility, enabling diverse functionalization pathways.

In agrochemical applications, 4-(Difluoromethyl)-6-hydroxy-3-methyl-2-(trifluoromethyl)pyridine is studied for its potential as a precursor to herbicides and pesticides. The trifluoromethyl group is known to enhance the lipophilicity of agrochemicals, improving their absorption and efficacy. This has led to queries like "pyridine derivatives in crop protection" gaining traction in scientific forums. Environmental sustainability concerns have also driven research into greener synthesis methods for such compounds, with a focus on reducing waste and energy consumption.

From a synthetic chemistry perspective, the compound's CAS No. 1806861-76-6 is frequently referenced in patents and journals detailing innovative catalytic processes. Its difluoromethyl moiety is particularly noteworthy, as it often serves as a bioisostere for carbonyl or hydroxyl groups, expanding its utility in molecular design. Recent publications highlight its role in cross-coupling reactions and heterocyclic ring formation, addressing common search queries such as "fluoromethyl pyridine synthesis."

Quality control and analytical characterization of 4-(Difluoromethyl)-6-hydroxy-3-methyl-2-(trifluoromethyl)pyridine are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. Laboratories often search for "CAS 1806861-76-6 analytical data" or "pyridine derivative spectral properties" to benchmark their findings against established standards.

In conclusion, 4-(Difluoromethyl)-6-hydroxy-3-methyl-2-(trifluoromethyl)pyridine represents a multifaceted compound with broad implications across pharmaceuticals, agrochemicals, and material science. Its fluorine-rich architecture and functional group diversity make it a focal point for innovation, resonating with contemporary research priorities. As interest in sustainable chemistry and targeted drug design grows, this compound is poised to remain a subject of intense study and application.